Cas no 530-08-5 (4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol)

4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol is a synthetic catechol derivative with potential applications in pharmaceutical and biochemical research. Its structure combines a hydroxylated aromatic ring with an isopropylaminoalkyl side chain, suggesting possible adrenergic activity or receptor-binding properties. The compound's catechol moiety may confer antioxidant characteristics, while the secondary amine functionality could enhance solubility and bioavailability. This molecule may serve as an intermediate in the synthesis of more complex bioactive compounds or as a tool for studying adrenergic pathways. Its defined stereochemistry, if specified, could further influence its pharmacological profile. The compound's purity and stability under standard laboratory conditions make it suitable for investigative applications requiring precise molecular interactions.

4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol structure

530-08-5 structure

Product Name:4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol

CAS No:530-08-5

MF:C₁₃H₂₁NO₃

MW:239.310744047165

MDL:MFCD00867038

CID:369030

PubChem ID:3762

Update Time:2025-06-07

4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediol,4-[1-hydroxy-2-[(1-methylethyl)amino]butyl]-
- 4-[1-hydroxy-2-(propan-2-ylamino)butyl]benzene-1,2-diol
- 1-(3,4-dihydroxy-phenyl)-2-isopropylamino-butan-1-ol
- Bronkometer
- Bronkosol
- Dilabron
- Etyprenaline
- Etyprenalinum
- Isoetarin
- Isoetarina
- Isoetarine
- Isoetarinum
- isoetharine
- 4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol
- 4-[1-Hydroxy-2-(isopropylamino)butyl]-1,2-benzenediol
- BDBM52083
- Prestwick3_000749
- NCGC00018239-04
- 4-(1-HYDROXY-2-[(1-METHYLETHYL)AMINO]BUTYL)-1,2-BENZENEDIOL METHANESULFONATE SALT
- D04625
- CHEMBL1201213
- Isoetharine (USP)
- DB00221
- NCGC00018239-02
- 4-[1-hydroxy-2-(isopropylamino)butyl]pyrocatechol;mesylic acid
- Win-3406
- C07053
- WIN3406
- DTXSID9048560
- Isoetarina [INN-Spanish]
- HY-B1481A
- NCGC00089806-03
- Prestwick1_000749
- SBI-0050650.P002
- BRD-A24587114-066-03-5
- NCGC00018239-13
- CS-0013625
- NCGC00018239-11
- methanesulfonic acid;4-[1-oxidanyl-2-(propan-2-ylamino)butyl]benzene-1,2-diol
- 3,4-Dihydroxy-.alpha.-[1-(isopropylamino)propyl]benzyl alcohol
- AKOS040758641
- 1,2-Benzenediol, 4-[1-hydroxy-2-[(1-methylethyl)amino]butyl]-
- cid_23702
- Win 3406
- HUYWAWARQUIQLE-UHFFFAOYSA-N
- SPBio_002677
- NCGC00018239-06
- Prestwick0_000749
- BSPBio_000738
- Prestwick2_000749
- SCHEMBL56515
- NCGC00089806-02
- BRD-A24587114-066-14-2
- SDCCGSBI-0050650.P003
- Q6085646
- M1003_000
- EINECS 208-472-1
- Isoetharine [USAN:USP]
- CCG-204757
- NCGC00018239-08
- 1,2-Benzenediol, 4-(1-hydroxy-2-((1-methylethyl)amino)butyl)-
- NCGC00018239-03
- Bronkometer; Dilabron; Etyprenaline; Isoctarine
- EN300-24707093
- 530-08-5
- BPBio1_000812
- GTPL7205
- Neoisuprel
- NS00006761
- 4-{1-hydroxy-2-[(propan-2-yl)amino]butyl}benzene-1,2-diol
- Lopac0_000671
- Isoetarinum [INN-Latin]
- CHEBI:6005
- L001043
- BRD-A24587114-066-22-5
- DA-74554
- BRD-A24587114-066-23-3
- BRD-A24587114-066-21-7
- MDL： MFCD00867038
- Inchi： 1S/C13H21NO3/c1-4-10(14-8(2)3)13(17)9-5-6-11(15)12(16)7-9/h5-8,10,13-17H,4H2,1-3H3
- InChI Key： HUYWAWARQUIQLE-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=C(C=1)O)O)C(CC)NC(C)C

Computed Properties

Exact Mass: 239.15223
Monoisotopic Mass: 239.152144
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.7
XLogP3: 1.7

Experimental Properties

PSA: 72.72
LogP: 2.2

4-{1-hydroxy-2-(propan-2-yl)aminobutyl}benzene-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-24707093-0.05g	4-{1-hydroxy-2-[(propan-2-yl)amino]butyl}benzene-1,2-diol	530-08-5	95%	0.05g	$2755.0	2024-06-19

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